Cas no 2172183-70-7 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}benzoic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}benzoic acid
• CAS No: 2172183-70-7
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5834628
• PubChem ID: 165546045
• Update Time: 2025-05-26

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}benzoic acid
• 2172183-70-7
• EN300-1518043
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}benzoic acid

• Inchi： 1S/C28H26N2O5/c31-25(29-24-13-6-5-12-22(24)26(32)33)16-28(14-7-15-28)30-27(34)35-17-23-20-10-3-1-8-18(20)19-9-2-4-11-21(19)23/h1-6,8-13,23H,7,14-17H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CEICNNNQCKULAW-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC2C=CC=CC=2C(=O)O)=O)CCC1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}benzoic acid

Chemical Compound CAS No. 2172183-70-7: 2-{2-[1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl]acetamido}benzoic Acid

The chemical compound with CAS number 2172183-70-7, known as 2-{2-[1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl]acetamido}benzoic acid, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structure, which includes a benzoic acid moiety, a cyclobutane ring, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a valuable compound in medicinal chemistry, materials science, and biotechnology.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and purification processes. This stability is essential for maintaining the integrity of the compound during its application in drug discovery and development. Researchers have explored the use of this compound as a building block for creating bioactive molecules with potential anti-cancer, anti-inflammatory, and anti-microbial properties.

The cyclobutane ring in the structure of 2-{2-[1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl]acetamido}benzoic acid adds rigidity to the molecule, which can enhance its binding affinity to target proteins. This feature has been leveraged in designing small-molecule inhibitors for various enzyme targets. For instance, studies have shown that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation and metastasis.

In addition to its therapeutic applications, this compound has also been investigated for its potential in materials science. The combination of the benzoic acid group and the Fmoc group allows for versatile chemical modifications, making it suitable for use in polymer synthesis and surface modification applications. Researchers have explored its use as a precursor for creating self-assembled monolayers with tailored properties for biosensor applications.

The synthesis of 2-{2-[1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl]acetamido}benzoic acid involves multi-step organic reactions, including coupling reactions and ring-forming processes. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yield. These developments have facilitated its widespread use in academic research and industrial applications.

Moreover, computational studies have provided deeper insights into the molecular properties of this compound. Density functional theory (DFT) calculations have been employed to study its electronic structure, reactivity, and interactions with biological targets. These computational tools have complemented experimental studies, offering a comprehensive understanding of the compound's behavior at the molecular level.

In conclusion, the compound with CAS number 2172183-70-7, or 2-{2-[1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl]acetamido}benzoic acid, represents a versatile platform for advancing research across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in the development of innovative solutions in medicine, materials science, and beyond.